Cas no 2408938-20-3 ((1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: (1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2408938-20-3
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 6092911
• PubChem ID: 146082248
• Update Time: 2025-06-25

(1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7541188
• 2408938-20-3
• Z4201352734
• (1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
• rac-(1R,2S)-2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H11N3O2S/c1-11-6(9-10-8(11)14)4-2-3-5(4)7(12)13/h4-5H,2-3H2,1H3,(H,10,14)(H,12,13)/t4-,5+/m1/s1
• InChI Key： KHEJGDNOWOECCR-UHNVWZDZSA-N
• SMILES： S=C1NN=C([C@@H]2CC[C@@H]2C(=O)O)N1C

Computed Properties

• Exact Mass: 213.05719778g/mol
• Monoisotopic Mass: 213.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97Ų

Additional information on (1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid

Compound Introduction: (1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2408938-20-3)

Introducing a highly specialized compound, (1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, identified by its unique Chemical Abstracts Service Number CAS No. 2408938-20-3. This compound belongs to a fascinating class of molecules that have garnered significant attention in the field of medicinal chemistry and drug discovery. The intricate structural framework of this molecule, featuring a cyclobutane core and a 1H-1,2,4-triazole moiety, positions it as a promising candidate for further exploration in therapeutic applications.

The structural motif of (1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid is particularly noteworthy due to its stereochemical configuration. The (1S,2R) absolute configuration at the cyclobutane ring suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is often a critical factor in the efficacy and selectivity of pharmacological agents. The presence of the 4-Methyl-5-sulfanylidene group further enhances the molecular complexity, potentially contributing to unique binding properties and pharmacological activity.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The 1H-1,2,4-triazole ring is a well-known scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecular structure of our compound not only adds to its complexity but also opens up possibilities for multifunctional drug design. The sulfanylidene functionality is another key feature that may contribute to the compound's reactivity and interaction with biological systems.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding the three-dimensional structure of molecules and their interactions with biological targets at an atomic level. Advanced computational methods and experimental techniques have enabled researchers to delve deeper into these interactions. The cyclobutane ring, being a rigid bicyclic structure, can serve as a scaffold that mimics natural product motifs and facilitates precise binding to biological targets. This rigidity can be particularly advantageous in designing drugs that require high affinity and selectivity.

The synthesis of complex molecules like (1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid represents a significant challenge in organic chemistry. However, recent advancements in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency and precision. Techniques such as stereoselective synthesis and transition-metal-catalyzed reactions have played a crucial role in achieving the desired stereochemical purity and functional group compatibility.

The potential applications of this compound are vast and span across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit properties relevant to neurological disorders, where modulation of neurotransmitter activity is key. Additionally, its structural features may make it useful in developing agents targeting inflammatory pathways, which are central to numerous chronic diseases. The presence of both the triazole and sulfanylidene moieties suggests potential interactions with enzymes or receptors involved in these pathways.

In the realm of drug discovery, lead optimization is a critical step where compounds like ours are evaluated for their pharmacological potential. This involves assessing various parameters such as potency, selectivity, solubility, and metabolic stability. The stereochemical integrity of our compound is particularly important here, as even minor deviations from the desired configuration can significantly impact its biological activity. High-resolution NMR spectroscopy and X-ray crystallography are among the techniques used to confirm the structural integrity of such complex molecules.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how our compound might interact with biological targets before conducting costly wet-lab experiments. These simulations can provide insights into binding affinities, binding modes, and potential side effects. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

As we continue to explore new frontiers in medicinal chemistry,(1S,2R)-2-(4-Methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid represents a beacon of innovation with its unique structural features and promising therapeutic potential. The integration of cutting-edge synthetic methods with advanced computational techniques ensures that compounds like ours will play a pivotal role in shaping the future of healthcare solutions.